6-Methyl-4-(2-methylpiperidin-1-yl)-3-tosylquinoline
Description
6-Methyl-4-(2-methylpiperidin-1-yl)-3-tosylquinoline is a chemical compound that has received significant attention due to its potential applications in scientific research. This compound is known for its unique properties, including its ability to bind to specific receptors in the body and its potential to affect various biochemical and physiological processes. In
Scientific Research Applications
Fluorescence Sensing Properties
Two positional isomers related to quinoline were synthesized and analyzed for their fluorescence sensing properties towards Al3+ and Zn2+ ions. The compounds demonstrated dual fluorescence chemosensors capabilities with significant enhancements in emission intensity upon binding with these ions, suggesting their potential application in metal ion detection and environmental monitoring (Hazra et al., 2018).
Efficient Synthesis Methods
Research on the synthesis of 6-amino-8-aryl-2-methyl-1,2,3,4-tetrahydroisoquinoline-5,7-dicarbonitriles demonstrated the feasibility of producing such compounds under solvent-free conditions. This methodology presents a sustainable approach to chemical synthesis, highlighting the importance of green chemistry practices (Rong et al., 2009).
Computational Studies and Drug Development
A study on the synthesis and computational analysis of novel heteroannulated chromones showed the potential of these compounds in understanding the electronic structure, absorption spectra, and nonlinear optical properties. Such computational studies are crucial for designing molecules with desired properties for various applications, including materials science and pharmaceuticals (Halim & Ibrahim, 2017).
Potential Medical Applications
A study focused on pentacyclic acridinium salts showed their potential as DNA G-quadruplex-stabilizing and telomerase inhibitory agents, suggesting their application in cancer therapy by targeting telomeric integrity (Cookson et al., 2005).
Chemical Characterization and Kinase Inhibition
The synthesis and characterization of N-(6-chloro-3-nitropyridin-2-yl)-5-(1-methyl-1H-pyrazol-4-yl)isoquinolin-3-amine highlighted its inhibitory potency for selected kinases. Such compounds have significant implications in the development of targeted therapies for diseases modulated by kinase activity (Wydra et al., 2021).
properties
IUPAC Name |
6-methyl-3-(4-methylphenyl)sulfonyl-4-(2-methylpiperidin-1-yl)quinoline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O2S/c1-16-7-10-19(11-8-16)28(26,27)22-15-24-21-12-9-17(2)14-20(21)23(22)25-13-5-4-6-18(25)3/h7-12,14-15,18H,4-6,13H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQPJCDRNVYQVGL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1C2=C3C=C(C=CC3=NC=C2S(=O)(=O)C4=CC=C(C=C4)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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